Cas no 2228328-20-7 (tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate)
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate
- 2228328-20-7
- EN300-1885248
-
- Inchi: 1S/C15H26N2O2/c1-6-13(2)7-8-16-9-11-17(12-10-16)14(18)19-15(3,4)5/h1,13H,7-12H2,2-5H3
- InChI Key: KBSZUCVWEYEXRA-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCN(CCC(C#C)C)CC1)=O
Computed Properties
- Exact Mass: 266.199428076g/mol
- Monoisotopic Mass: 266.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 32.8Ų
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1885248-0.25g |
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate |
2228328-20-7 | 0.25g |
$1156.0 | 2023-09-18 | ||
| Enamine | EN300-1885248-1g |
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate |
2228328-20-7 | 1g |
$1256.0 | 2023-09-18 | ||
| Enamine | EN300-1885248-5g |
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate |
2228328-20-7 | 5g |
$3645.0 | 2023-09-18 | ||
| Enamine | EN300-1885248-10g |
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate |
2228328-20-7 | 10g |
$5405.0 | 2023-09-18 | ||
| Enamine | EN300-1885248-0.05g |
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate |
2228328-20-7 | 0.05g |
$1056.0 | 2023-09-18 | ||
| Enamine | EN300-1885248-0.1g |
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate |
2228328-20-7 | 0.1g |
$1106.0 | 2023-09-18 | ||
| Enamine | EN300-1885248-0.5g |
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate |
2228328-20-7 | 0.5g |
$1207.0 | 2023-09-18 | ||
| Enamine | EN300-1885248-1.0g |
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate |
2228328-20-7 | 1g |
$1256.0 | 2023-05-23 | ||
| Enamine | EN300-1885248-2.5g |
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate |
2228328-20-7 | 2.5g |
$2464.0 | 2023-09-18 | ||
| Enamine | EN300-1885248-5.0g |
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate |
2228328-20-7 | 5g |
$3645.0 | 2023-05-23 |
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate
Introduction to Tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate (CAS No. 2228328-20-7)
Tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate, with the chemical formula C₁₅H₂₃NO₂, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the piperazine class of molecules, which are widely recognized for their role in various biological and pharmacological applications. The presence of a tert-butyl group and a terminal alkyne moiety in its structure contributes to its distinct chemical behavior and potential therapeutic utility.
The CAS number 2228328-20-7 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. The molecular structure of Tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate consists of a piperazine ring substituted with a tert-butyl group at the 4-position and a 3-methylpent-4-yn-1-yl side chain. This specific arrangement of functional groups imparts unique reactivity and binding characteristics, making it a valuable scaffold for drug discovery and development.
In recent years, there has been growing interest in the development of novel piperazine derivatives as potential therapeutic agents. Piperazine-based compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer. The tert-butyl group in Tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate not only enhances the lipophilicity of the molecule but also provides steric hindrance, which can influence its binding affinity to biological targets.
The 3-methylpent-4-yn-1-yl moiety is particularly noteworthy as it introduces a reactive alkyne group into the molecule. Alkynes have been extensively studied for their ability to participate in various chemical reactions, including cross-coupling reactions, which are commonly used in synthetic organic chemistry. This feature makes Tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate a versatile intermediate in the synthesis of more complex pharmacophores.
Recent studies have highlighted the potential of piperazine derivatives as modulators of neurotransmitter receptors and ion channels. For instance, modifications of the piperazine ring have been shown to alter the binding affinity and selectivity of compounds targeting serotonin receptors, which are implicated in conditions such as depression and anxiety. The structural features of Tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate suggest that it may exhibit similar properties, making it a candidate for further investigation in CNS drug development.
Moreover, the compound's unique structural motifs have prompted exploration in the field of medicinal chemistry for designing novel inhibitors or agonists. The tert-butyl group not only provides steric bulk but also influences the molecule's solubility and metabolic stability, factors that are critical for drug efficacy and safety. The 3-methylpent-4-yn-1-yl side chain offers opportunities for further derivatization through alkyne-based reactions, allowing chemists to tailor the molecule's properties for specific biological targets.
In conclusion, Tert-butyl 4-(3-methylpent-4-yn-l)piperazine-l-carboxylate represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological activity. Its combination of a tert-butyl group and a terminal alkyne moiety provides both steric hindrance and reactivity, making it a versatile scaffold for drug discovery. As research in piperazine derivatives continues to advance, compounds like this one are likely to play an increasingly important role in the development of new therapeutic agents.
2228328-20-7 (tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)